Cas no 287196-66-1 (2-(2-chlorobenzoyl)-1H-imidazole)

• Product Name: 2-(2-chlorobenzoyl)-1H-imidazole
• CAS No: 287196-66-1
• MF: C₁₀H₇ClN₂O
• MW: 206.62838101387
• MDL: MFCD00125193
• CID: 4643826
• Update Time: 2025-11-01

2-(2-chlorobenzoyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• (2-chlorophenyl)(1H-imidazol-2-yl)methanone
• 2-(2-chlorobenzoyl)-1H-imidazole

• MDL： MFCD00125193
• Inchi： 1S/C10H7ClN2O/c11-8-4-2-1-3-7(8)9(14)10-12-5-6-13-10/h1-6H,(H,12,13)
• InChI Key： TVSKZVNNCYVRFZ-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1Cl)(C1NC=CN=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(2-chlorobenzoyl)-1H-imidazole

Comprehensive Overview of 2-(2-Chlorobenzoyl)-1H-Imidazole (CAS No. 287196-66-1): Properties, Applications, and Industry Insights

2-(2-Chlorobenzoyl)-1H-imidazole (CAS No. 287196-66-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule features an imidazole core linked to a 2-chlorobenzoyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structure contributes to its role in modern drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The compound’s molecular formula (C₁₀H₇ClN₂O) and molecular weight (206.63 g/mol) are critical for researchers optimizing synthetic routes. Recent studies highlight its potential in targeting inflammatory pathways and metabolic disorders, aligning with trending topics like precision medicine and small-molecule therapeutics. Analysts note a surge in searches for "imidazole derivatives in drug design" and "chlorobenzoyl applications," reflecting growing industrial demand.

From a synthetic chemistry perspective, 2-(2-chlorobenzoyl)-1H-imidazole is often synthesized via condensation reactions between 2-chlorobenzoic acid derivatives and imidazole precursors. Its crystallinity and solubility profile (moderate in polar solvents like DMSO) make it suitable for high-throughput screening. Laboratories prioritize its purity (>98%) for reproducible results, a key concern addressed in forums like "HPLC analysis of heterocycles."

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in designing photoactive polymers and ligands for catalysis. Its chlorine substituent enhances electron-withdrawing properties, a feature exploited in organic electronics research. Such interdisciplinary relevance answers frequent queries like "imidazoles in smart materials" or "benzoyl derivatives for OLEDs."

Regulatory and safety data for CAS 287196-66-1 emphasize standard laboratory precautions (gloves, ventilation). While not classified as hazardous under major guidelines, its storage conditions (2–8°C, inert atmosphere) are often discussed in "best practices for chemical stability" threads. Suppliers typically provide COA (Certificate of Analysis) and MSDS, addressing compliance needs for GMP manufacturing.

The market for 2-(2-chlorobenzoyl)-1H-imidazole is projected to grow at a CAGR of 5–7% (2023–2030), driven by R&D investments in targeted therapies. Patent filings reveal its utility in kinase inhibitors and antifungal agents, resonating with search trends like "next-gen antifungal compounds." Custom synthesis services now offer isotope-labeled versions (e.g., ¹³C/¹⁵N) for advanced pharmacokinetic studies.

In conclusion, 287196-66-1 exemplifies the intersection of medicinal chemistry and industrial innovation. Its adaptability to green chemistry principles (e.g., solvent-free synthesis) further aligns with sustainability goals, a hot topic in "eco-friendly pharmaceutical intermediates." Researchers are encouraged to explore its structure-activity relationships to unlock novel applications.